Cas no 61242-28-2 (Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate)

Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate structure
61242-28-2 structure
Product Name:Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate
CAS No:61242-28-2
MF:C13H23BrO6
MW:355.22212433815
CID:487321
PubChem ID:71397859
Update Time:2025-04-19

Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate
    • acetic acid,9-bromobicyclo[3.3.1]nonane-1,5-diol
    • 61242-28-2
    • Acetic acid--9-bromobicyclo[3.3.1]nonane-1,5-diol (2/1)
    • DTXSID10819322
    • Inchi: 1S/C9H15BrO2.2C2H4O2/c10-7-8(11)3-1-4-9(7,12)6-2-5-8;2*1-2(3)4/h7,11-12H,1-6H2;2*1H3,(H,3,4)
    • InChI Key: XVJKWBCTPTXMFR-UHFFFAOYSA-N
    • SMILES: BrC1C2(CCCC1(CCC2)O)O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 354.06779
  • Monoisotopic Mass: 354.06780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06
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